99-32-1

Chelidonic acid

In Stock

• CAS RN:
• 99-32-1

• Formula:
• C7H4O6

• InChI:
• InChI=1S/C7H4O6/c8-3-1-4(6(9)10)13-5(2-3)7(11)12/h1-2H,(H,9,10)(H,11,12)

• InChIKey:
• PBAYDYUZOSNJGU-UHFFFAOYSA-N

• Chelidonic acid is a pyran that has been found in C. majus and has diverse biological activities. It inhibits rat brain glutamate decarboxylase (Ki = 1.2 μM). Chelidonic acid (20 mg/kg per day) reduces serum IL-6 and TNF-α levels, colonic COX-2 and prostaglandin E2 (PGE2; ) levels, and the disease activity index score in a mouse model of ulcerative colitis induced by dextran sulfate sodium (DSS; ). It inhibits ovalbumin challenge-induced decreases in spleen IFN-γ levels and increases in serum, spleen, and nasal mucosa IgE levels, spleen IL-4 levels, and nasal mucosa eosinophil and mast cell infiltration in a mouse model of ovalbumin-sensitized allergic rhinitis when administered at a dose of 2 mg/kg.
  Chelidonic acid (CA) is a γ -pyrone. It is reported as constituent of the rhizome of Chelidonium majus L. It has many pharmacological effects, su...

1,3-Benzenediol, 4-(1H-benzimidazol-2-yl)-

• CAS RN:
• 63899-32-1

• Formula:
• C13H10N2O2

• InChI:
• InChI=1S/C13H10N2O2/c16-8-5-6-9(12(17)7-8)13-14-10-3-1-2-4-11(10)15-13/h1-7,16-17H,(H,14,15)

• InChIKey:
• MTDSHRDWHUXPQH-UHFFFAOYSA-N

• 1,3-Benzenediol, 4-(1H-benzimidazol-2-yl)- is a useful research compound. Its molecular formula is C13H10N2O2 and its molecular weight is 226.23 g/mol. The purity is usually 95%.

Methyl 5-acetamidothiophene-3-carboxylate

• CAS RN:
• 89499-32-1

• Formula:
• C8H9NO3S

• InChI:
• InChI=1S/C8H9NO3S/c1-5(10)9-7-3-6(4-13-7)8(11)12-2/h3-4H,1-2H3,(H,9,10)

• InChIKey:
• XXNZTUBIXBUZIS-UHFFFAOYSA-N

• Methyl 5-acetamidothiophene-3-carboxylate is a useful research compound. Its molecular formula is C8H9NO3S and its molecular weight is 199.23 g/mol. The purity is usually 95%.

2-(oxolan-3-yloxy)pyridine-4-carbonitrile

In Stock

• CAS RN:
• 869299-32-1

• Formula:
• C10H10N2O2

• 2-(oxolan-3-yloxy)pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.2. The purity is usually 95%.

(6-Methyl-4-tosylquinolin-3-yl)(phenyl)methanone

In Stock

• CAS RN:
• 872199-32-1

• Formula:
• C24H19NO3S

• InChI:
• InChI=1S/C24H19NO3S/c1-16-8-11-19(12-9-16)29(27,28)24-20-14-17(2)10-13-22(20)25-15-21(24)23(26)18-6-4-3-5-7-18/h3-15H,1-2H3

• InChIKey:
• JLXCJWDAZPDPHA-UHFFFAOYSA-N

• (6-Methyl-4-tosylquinolin-3-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C24H19NO3S and its molecular weight is 401.48. The purity is usually 95%.

(2E)-3-[5-bromo-2-(2-methylpropoxy)phenyl]prop-2-enoic acid

Usually In Stock

• CAS RN:
• 937599-32-1

• Formula:
• C13H15BrO3

• InChI:
• InChI=1S/C13H15BrO3/c1-9(2)8-17-12-5-4-11(14)7-10(12)3-6-13(15)16/h3-7,9H,8H2,1-2H3,(H,15,16)/b6-3+

• InChIKey:
• WZBMXUKRHCCMPP-ZZXKWVIFSA-N

• (2E)-3-[5-bromo-2-(2-methylpropoxy)phenyl]prop-2-enoic acid is a useful research compound. Its molecular formula is C13H15BrO3 and its molecular weight is 299.164. The purity is usually 95%.

Isoxazol-5-ylmethanamine hydrochloride

In Stock

• CAS RN:
• 440099-32-1

• Formula:
• C4H7ClN2O

• InChI:
• InChI=1S/C4H6N2O.ClH/c5-3-4-1-2-6-7-4;/h1-2H,3,5H2;1H

• InChIKey:
• PRNKBQWBHXELQZ-UHFFFAOYSA-N

• Isoxazol-5-ylmethanamine hydrochloride is a useful research compound. Its molecular formula is C4H7ClN2O and its molecular weight is 134.56 g/mol. The purity is usually 95%.

N-(3-acetamidophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide

In Stock

• CAS RN:
• 1019099-32-1

• Formula:
• C21H24N6O3

• InChI:
• InChI=1S/C21H24N6O3/c1-5-16-11-20(30)26(21(24-16)27-14(3)9-13(2)25-27)12-19(29)23-18-8-6-7-17(10-18)22-15(4)28/h6-11H,5,12H2,1-4H3,(H,22,28)(H,23,29)

• InChIKey:
• BCGKXPWPLSIXPM-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H24N6O3 and its molecular weight is 408.462. The purity is usually 95%.

3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride

In Stock

• CAS RN:
• 2230799-32-1

• Formula:
• C12H15Cl2FN4

• InChI:
• InChI=1S/C12H13FN4.2ClH/c13-10-4-2-1-3-9(10)12-16-15-11-6-5-8(14)7-17(11)12;;/h1-4,8H,5-7,14H2;2*1H

• InChIKey:
• DOBKPUCNKGWLEA-UHFFFAOYSA-N

• 3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride is a useful research compound. Its molecular formula is C12H15Cl2FN4 and its molecular weight is 305.18. The purity is usually 95%.

N-[3-(2-Methylpropanoylamino)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361899-32-1

• Formula:
• C19H25N3O3

• InChI:
• InChI=1S/C19H25N3O3/c1-4-17(23)22-10-8-14(9-11-22)19(25)21-16-7-5-6-15(12-16)20-18(24)13(2)3/h4-7,12-14H,1,8-11H2,2-3H3,(H,20,24)(H,21,25)

• InChIKey:
• NJWPOSDYQFIYIQ-UHFFFAOYSA-N

• N-[3-(2-Methylpropanoylamino)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H25N3O3 and its molecular weight is 343.427. The purity is usually 95%.